Cas no 2227678-20-6 ((2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine)

• Product Name: (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine
• CAS No: 2227678-20-6
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 5854088
• PubChem ID: 96855911
• Update Time: 2025-10-29

(2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine
• (2R)-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-amine
• 2227678-20-6
• EN300-2007425

• Inchi： 1S/C7H10F3N3/c1-4(11)2-5-3-12-13-6(5)7(8,9)10/h3-4H,2,11H2,1H3,(H,12,13)/t4-/m1/s1
• InChI Key： VQUGDIDEFUKTEZ-SCSAIBSYSA-N
• SMILES： FC(C1=C(C=NN1)C[C@@H](C)N)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.7Ų

Additional information on (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine

Introduction to (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine (CAS No. 2227678-20-6)

(2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine, with the CAS number 2227678-20-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl-substituted pyrazole ring and an amino group, which contribute to its potential therapeutic applications.

The molecular formula of (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine is C₉H₁₁F₃N₃, and its molecular weight is approximately 208.19 g/mol. The compound's chiral center at the propan-2-amine position imparts stereochemical specificity, which can be crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. The compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) properties, making it a promising candidate for the development of antidepressant and anxiolytic drugs.

In addition to its SSRI activity, (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine has demonstrated potential as a modulator of GABA receptors, which are key targets in the treatment of anxiety and epilepsy. Preclinical studies have indicated that this compound can enhance GABAergic neurotransmission, leading to reduced anxiety-like behaviors in animal models.

The pharmacokinetic profile of (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. The compound's metabolic stability and low potential for drug-drug interactions further enhance its attractiveness as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine in human subjects. Early results have been promising, with the compound showing a favorable safety profile and significant improvements in symptoms for patients with depression and anxiety disorders.

The synthesis of (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine involves several well-established chemical reactions. One common approach involves the coupling of a trifluoromethylated pyrazole derivative with an appropriate amino alcohol, followed by stereoselective reduction to achieve the desired chiral configuration. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical manufacturing.

Beyond its therapeutic applications, (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine has also been explored as a tool compound in academic research. Its unique chemical structure makes it valuable for studying receptor-ligand interactions and elucidating the mechanisms underlying various neurological processes.

In conclusion, (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-y lpropan - 2 - amine strong > (CAS No . 2 0 - 6 ) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research . Its potential as a therapeutic agent for neurological disorders , coupled with its favorable pharmacokinetic properties , positions it as a valuable candidate for further development . Ongoing clinical trials will provide crucial insights into its efficacy and safety , paving the way for potential new treatments in the future . p >